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Compound of Interest

Compound Name: 1-Iodotetradecane

Cat. No.: B096730 Get Quote

This guide provides a comprehensive technical overview of 1-Iodotetradecane (CAS Number:

19218-94-1), tailored for researchers, scientists, and professionals in drug development. It

delves into the compound's properties, synthesis, reactivity, and applications, with a focus on

practical insights and established methodologies.

Part 1: Core Profile of 1-Iodotetradecane
1-Iodotetradecane is a long-chain alkyl iodide that serves as a valuable intermediate in

organic synthesis.[1] Its 14-carbon backbone imparts significant lipophilicity, making it a key

reagent for introducing long alkyl chains onto various molecular scaffolds. This property is

particularly useful in modifying the physicochemical properties of molecules in fields such as

drug discovery and material science.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 1-Iodotetradecane is presented below.

These values are critical for designing experiments, predicting reaction outcomes, and

ensuring safe handling.
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Property Value Source(s)

CAS Number 19218-94-1 [2][3][4][5][6][7]

Molecular Formula C₁₄H₂₉I [3][4][6][7]

Molecular Weight 324.29 g/mol [2][5][6]

Melting Point 13.6 °C [3]

Boiling Point 310.06 °C (estimated) [3]

Density 1.1519 g/cm³ (rough estimate) [3]

Physical Form Solid, semi-solid, or liquid

Purity Typically ≥98%

Solubility Insoluble in water [2]

Lipophilicity (LogP) 6.12 (AlogP) [4]

Part 2: Synthesis and Purification
The synthesis of 1-Iodotetradecane is most commonly achieved through nucleophilic

substitution reactions, where a better leaving group, such as a tosylate or a bromide, is

displaced by an iodide ion. The Finkelstein reaction is a classic and efficient method for this

transformation.[8]

Synthetic Workflow: The Finkelstein Reaction
The Finkelstein reaction involves treating an alkyl chloride or bromide with a solution of sodium

iodide in acetone.[8] The underlying principle relies on the differential solubility of the resulting

sodium halides in acetone. Sodium iodide is soluble in acetone, whereas sodium chloride and

sodium bromide are not, driving the reaction forward according to Le Châtelier's principle.

Below is a conceptual workflow for the synthesis of 1-Iodotetradecane from 1-

bromotetradecane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemeo.com/cid/62-231-6/Tetradecane-1-iodo
https://www.chembk.com/en/chem/1-IODOTETRADECANE
https://coconut.naturalproducts.net/compounds/CNP0576364.0
https://www.emolecules.com/cgi-bin/more?vid=6879360
https://webbook.nist.gov/cgi/inchi?ID=C19218941&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C19218941&Mask=200
https://www.chembk.com/en/chem/1-IODOTETRADECANE
https://coconut.naturalproducts.net/compounds/CNP0576364.0
https://webbook.nist.gov/cgi/inchi?ID=C19218941&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C19218941&Mask=200
https://www.chemeo.com/cid/62-231-6/Tetradecane-1-iodo
https://www.emolecules.com/cgi-bin/more?vid=6879360
https://webbook.nist.gov/cgi/inchi?ID=C19218941&Mask=4
https://www.chembk.com/en/chem/1-IODOTETRADECANE
https://www.chembk.com/en/chem/1-IODOTETRADECANE
https://www.chembk.com/en/chem/1-IODOTETRADECANE
https://www.chemeo.com/cid/62-231-6/Tetradecane-1-iodo
https://coconut.naturalproducts.net/compounds/CNP0576364.0
https://www.benchchem.com/product/b096730?utm_src=pdf-body
https://chemia.manac-inc.co.jp/en/archives/1177
https://chemia.manac-inc.co.jp/en/archives/1177
https://www.benchchem.com/product/b096730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Bromotetradecane
+ Sodium Iodide (NaI)

Reaction Mixture
(Reflux)

Acetone (Solvent)

FiltrationReaction complete

NaBr PrecipitateSeparates

Crude 1-Iodotetradecane
in Acetone Solvent Evaporation Purification

(e.g., Distillation) Pure 1-Iodotetradecane

Click to download full resolution via product page

Caption: Finkelstein reaction workflow for 1-Iodotetradecane synthesis.

Detailed Experimental Protocol
This protocol is a representative example and should be adapted and optimized based on

laboratory conditions and scale.

Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

dissolve 1-bromotetradecane (1 equivalent) in anhydrous acetone.

Reagent Addition: Add sodium iodide (1.5 equivalents) to the solution.
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Reaction: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature. The

precipitated sodium bromide will be visible.

Filtration: Filter the mixture to remove the sodium bromide precipitate. Wash the precipitate

with a small amount of cold acetone.

Solvent Removal: Combine the filtrate and washings, and remove the acetone under

reduced pressure using a rotary evaporator.

Purification: The resulting crude 1-Iodotetradecane can be purified by vacuum distillation to

yield a clear or slightly yellow oil/solid.

Part 3: Chemical Reactivity and Applications
The reactivity of 1-Iodotetradecane is dominated by the carbon-iodine (C-I) bond. The C-I

bond is the weakest among the carbon-halogen bonds, making iodide an excellent leaving

group in nucleophilic substitution reactions.[9][10][11] This high reactivity makes 1-
Iodotetradecane a potent alkylating agent.[9]

Nucleophilic Substitution Reactions (Sₙ2)
As a primary alkyl iodide, 1-Iodotetradecane readily undergoes Sₙ2 reactions with a wide

range of nucleophiles.[9][12] This allows for the straightforward introduction of the tetradecyl

group into various molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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